Cas no 1338709-29-7 (3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid)

• Product Name: 3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid
• CAS No: 1338709-29-7
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 4938029
• PubChem ID: 71260007
• Update Time: 2026-02-27

3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-2-(trifluoromethyl)benzoic acid
• UBUIRPRYJDDZBS-UHFFFAOYSA-N
• 1338709-29-7
• SCHEMBL14699980
• 3,4-dimethoxy-2-(trifluoromethyl)benzoicacid
• G65745
• DB-085095
• 3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C10H9F3O4/c1-16-6-4-3-5(9(14)15)7(8(6)17-2)10(11,12)13/h3-4H,1-2H3,(H,14,15)
• InChI Key： UBUIRPRYJDDZBS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(C=1OC)OC)(F)F

Computed Properties

• Exact Mass: 250.04529325 g/mol
• Monoisotopic Mass: 250.04529325 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.17
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8

Additional information on 3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid

Recent Advances in the Study of 3,4-Dimethoxy-2-(trifluoromethyl)benzoic Acid (CAS: 1338709-29-7)

In recent years, 3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid (CAS: 1338709-29-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its trifluoromethyl and dimethoxy functional groups, has been the subject of numerous studies aimed at exploring its pharmacological activities and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activities, and potential applications in drug development.

The synthesis of 3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. The study highlighted the importance of the trifluoromethyl group in enhancing the compound's metabolic stability, a critical factor in drug design. Furthermore, the dimethoxy substituents were found to contribute to the compound's solubility and bioavailability, making it a promising candidate for further development.

Biological evaluations of 3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, the compound's low cytotoxicity in human cell lines further supports its therapeutic potential.

Another area of interest is the compound's role in cancer research. A 2024 study in Molecular Cancer Therapeutics investigated the effects of 3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid on tumor cell proliferation and apoptosis. The results indicated that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The study also identified the compound's ability to synergize with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

In conclusion, 3,4-Dimethoxy-2-(trifluoromethyl)benzoic acid (CAS: 1338709-29-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its optimized synthesis, potent biological activities, and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research into its mechanisms of action and clinical potential is expected to yield further insights and opportunities for drug development.